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What We Know About PF-AKT400

The table below summarizes the key biochemical and cellular characteristics of PF-AKT400, which are

crucial for designing any experiment involving this inhibitor [1].

Property Description

Inhibitor Name PF-AKT400 (AKT protein kinase inhibitor)

Catalog Number HY-10721

Molecular Weight 400.43 g/mol

Molecular Formula C₂₀H₂₂F₂N₆O

CAS Number 1004990-28-6

Target & Mechanism Broadly selective, potent, ATP-competitive Akt inhibitor [1].

IC₅₀ for PKBα (Akt1) 0.5 nM [1]

Selectivity ~900-fold greater selectivity for PKBα over PKA (IC₅₀ for PKA = 450

nM) [1].

Cellular Activity (U-87MG
cells)

IC₅₀ of 0.31 μM for inhibition of AKT1-mediated GSK3α

phosphorylation [1].
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Property Description

Suggested Solvent DMSO: ≥ 100 mg/mL (249.73 mM) [1].

General Immunoprecipitation Workflow

While not specific to PF-AKT400, the standard immunoprecipitation (IP) protocol involves isolating a target

protein from a cell lysate using a specific antibody. The diagram below illustrates the two common

approaches for this technique [2].
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Key Technical Considerations for IP [2]:

Bead Choice: Magnetic beads are now often preferred for routine, small-scale IPs (< 2 mL sample
size) due to ease of use, speed (∼30 min protocol), higher reproducibility, and easier automation.

Agarose resin may be more suitable for larger-scale protein purification (> 2 mL).
Antibody Strategy: You can pre-immobilize the antibody to the beads before adding the lysate (most

common), or you can first allow a free antibody to form complexes with the target protein in the lysate
and then capture those complexes with beads. The latter can be beneficial for low-abundance targets

or antibodies with slow binding kinetics [2].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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